Cas no 97231-90-8 (Benzyl piperidine-3-carboxylate)
97231-90-8 structure
Product Name:Benzyl piperidine-3-carboxylate
CAS No:97231-90-8
MF:C13H17NO2
MW:219.279583692551
MDL:MFCD14611752
CID:61891
PubChem ID:13419237
Update Time:2025-04-18
Benzyl piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl piperidine-3-carboxylate
- 3-Piperidinecarboxylic acid benzyl ester
- 3-Piperidinecarboxylic acid, phenylmethyl ester
- benzylpiperidine-3-carboxylate
- Benzyl nipecotate
- PubChem18354
- DMFIILJDODEYHQ-UHFFFAOYSA-N
- 6811AC
- (phenylmethyl) piperidine-3-carboxylate
- piperidine-3-carboxylic acid benzyl ester
- AM20050020
- 3-piperidinecarboxylic acid (phenylmethyl) ester
- A845698
- 023U584
- MFCD14611752
- 2-ACETYL-5-OXO-HEXANOICACIDETHYLESTER
- XDA23190
- C77337
- AKOS010530435
- CS-0156251
- SCHEMBL611205
- DTXSID70540226
- DS-13181
- 97231-90-8
-
- MDL： MFCD14611752
- Inchi： 1S/C13H17NO2/c15-13(12-7-4-8-14-9-12)16-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
- InChI Key： DMFIILJDODEYHQ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(C1CNCCC1)=O
Computed Properties
- Exact Mass: 219.125928785g/mol
- Monoisotopic Mass: 219.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.092
- Boiling Point: 326.4°C at 760 mmHg
- Flash Point: 151.2±25.9 °C
- Refractive Index: 1.528
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Benzyl piperidine-3-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
Benzyl piperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 230769-1g |
Benzyl piperidine-3-carboxylate |
97231-90-8 | 95% | 1g |
￡78.00 | 2022-02-28 | |
| Fluorochem | 230769-5g |
Benzyl piperidine-3-carboxylate |
97231-90-8 | 95% | 5g |
￡235.00 | 2022-02-28 | |
| Fluorochem | 230769-10g |
Benzyl piperidine-3-carboxylate |
97231-90-8 | 95% | 10g |
￡373.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA670-200mg |
Benzyl piperidine-3-carboxylate |
97231-90-8 | 95+% | 200mg |
259.0CNY | 2021-07-12 | |
| abcr | AB491844-1 g |
Benzyl piperidine-3-carboxylate; . |
97231-90-8 | 1g |
€213.00 | 2023-04-20 | ||
| Chemenu | CM181097-5g |
benzyl piperidine-3-carboxylate |
97231-90-8 | 95% | 5g |
$265 | 2021-08-05 | |
| Chemenu | CM181097-10g |
benzyl piperidine-3-carboxylate |
97231-90-8 | 95% | 10g |
$422 | 2021-08-05 | |
| TRC | B289190-50mg |
Benzyl Piperidine-3-carboxylate |
97231-90-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B289190-100mg |
Benzyl Piperidine-3-carboxylate |
97231-90-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B289190-500mg |
Benzyl Piperidine-3-carboxylate |
97231-90-8 | 500mg |
$ 185.00 | 2022-06-07 |
Benzyl piperidine-3-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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